Cas no 2427990-83-6 (1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester structure

2427990-83-6 structure

Product Name:1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester

CAS No:2427990-83-6

MF:C₁₄H₁₈FNO₂

MW:251.296627521515

CID:5577513

Update Time:2023-08-22

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,1-Dimethylethyl 2-(4-fluorophenyl)-1-azetidinecarboxylate
- 1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H18FNO2/c1-14(2,3)18-13(17)16-9-8-12(16)10-4-6-11(15)7-5-10/h4-7,12H,8-9H2,1-3H3
- InChI Key： PELURNOFABAQBY-UHFFFAOYSA-N
- SMILES： C1(C2N(C(OC(C)(C)C)=O)CC2)C=CC(=CC=1)F

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester Production Method

Production Method 1

254454-54-1

1765-93-1

2427990-83-6

1044507-64-3

Reaction Conditions

1.1R:Cs2CO3, C:Pd acetylacetonate, C:657408-07-6, S:p-Cymene, S:H2O, 24 h, 100°C

Reference

: Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids

By Yang, Han et al, Organic Letters, 2022, 24(31), 5731-5735

Production Method 2

24424-99-5

405-99-2

1189-71-5

2427990-83-6

Reaction Conditions

1.1S:Et2O, 0°C; 10 min, 0°C; 4 h, rt
2.1R:LiAlH4, S:Et2O, 0°C; 8 h, reflux
3.1R:Et3N, S:CH2Cl2, 12 h, rt

Reference

: Photocatalytic Carboxylation of C-N Bonds in Cyclic Amines with CO2 by Consecutive Visible-Light-Induced Electron Transfer

By Chen, Lin et al, Angewandte Chemie, 2023, 62(11), e202217918

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester Raw materials

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester Preparation Products

1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

2427990-83-6 (1-Azetidinecarboxylic acid, 2-(4-fluorophenyl)-, 1,1-dimethylethyl ester) Related Products

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